Melphalan
Melphalan
Melphalan is a phenylalanine derivative of nitrogen mustard with antineoplastic activity. Melphalan alkylates DNA at the N7 position of guanine and induces DNA inter-strand cross-linkages, resulting in the inhibition of DNA and RNA synthesis and cytotoxicity against both dividing and non-dividing tumor cells.
Melphalan is an orally and parenterally administered nitrogen mustard-like alkylating agent used in the therapy of multiple myeloma and ovarian cancer. Melphalan therapy has been associated with low rates of serum enzyme elevations during therapy, but when used in high doses as myeloablative therapy in preparation for hematopoietic cell transplantation, it is associated with high rates of enzyme elevations and acute liver injury due to sinusoidal obstruction syndrome.
Melphalan, also known as L-sarcolysine or alkeran, belongs to the class of organic compounds known as phenylalanine and derivatives. Phenylalanine and derivatives are compounds containing phenylalanine or a derivative thereof resulting from reaction of phenylalanine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Melphalan is a drug which is used for the palliative treatment of multiple myeloma and for the palliation of non-resectable epithelial carcinoma of the ovary. has also been used alone or as part of various chemotherapeutic regimens as an adjunct to surgery in the treatment of breast cancer, alone or in combination regimens for palliative treatment of locally recurrent or unresectable in-transit metastatic melanoma of the extremities, as well as for the treatment of amyloidosis with prednisone. Melphalan exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Melphalan has been detected in multiple biofluids, such as urine and blood. Within the cell, melphalan is primarily located in the cytoplasm and membrane (predicted from logP). Melphalan is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
Melphalan is an orally and parenterally administered nitrogen mustard-like alkylating agent used in the therapy of multiple myeloma and ovarian cancer. Melphalan therapy has been associated with low rates of serum enzyme elevations during therapy, but when used in high doses as myeloablative therapy in preparation for hematopoietic cell transplantation, it is associated with high rates of enzyme elevations and acute liver injury due to sinusoidal obstruction syndrome.
Melphalan, also known as L-sarcolysine or alkeran, belongs to the class of organic compounds known as phenylalanine and derivatives. Phenylalanine and derivatives are compounds containing phenylalanine or a derivative thereof resulting from reaction of phenylalanine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Melphalan is a drug which is used for the palliative treatment of multiple myeloma and for the palliation of non-resectable epithelial carcinoma of the ovary. has also been used alone or as part of various chemotherapeutic regimens as an adjunct to surgery in the treatment of breast cancer, alone or in combination regimens for palliative treatment of locally recurrent or unresectable in-transit metastatic melanoma of the extremities, as well as for the treatment of amyloidosis with prednisone. Melphalan exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Melphalan has been detected in multiple biofluids, such as urine and blood. Within the cell, melphalan is primarily located in the cytoplasm and membrane (predicted from logP). Melphalan is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
8057-25-8
VCID:
VC20750879
InChI:
InChI=1S/C13H18Cl2N2O2/c14-5-7-17(8-6-15)11-3-1-10(2-4-11)9-12(16)13(18)19/h1-4,12H,5-9,16H2,(H,18,19)/t12-/m0/s1
SMILES:
C1=CC(=CC=C1CC(C(=O)O)N)N(CCCl)CCCl
Molecular Formula:
C13H18Cl2N2O2
Molecular Weight:
305.2 g/mol
Melphalan
CAS No.: 8057-25-8
Main Products
Cat. No.: VC20750879
Molecular Formula: C13H18Cl2N2O2
Molecular Weight: 305.2 g/mol
* For research use only. Not for human or veterinary use.
| Description | Melphalan is a phenylalanine derivative of nitrogen mustard with antineoplastic activity. Melphalan alkylates DNA at the N7 position of guanine and induces DNA inter-strand cross-linkages, resulting in the inhibition of DNA and RNA synthesis and cytotoxicity against both dividing and non-dividing tumor cells. Melphalan is an orally and parenterally administered nitrogen mustard-like alkylating agent used in the therapy of multiple myeloma and ovarian cancer. Melphalan therapy has been associated with low rates of serum enzyme elevations during therapy, but when used in high doses as myeloablative therapy in preparation for hematopoietic cell transplantation, it is associated with high rates of enzyme elevations and acute liver injury due to sinusoidal obstruction syndrome. Melphalan, also known as L-sarcolysine or alkeran, belongs to the class of organic compounds known as phenylalanine and derivatives. Phenylalanine and derivatives are compounds containing phenylalanine or a derivative thereof resulting from reaction of phenylalanine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Melphalan is a drug which is used for the palliative treatment of multiple myeloma and for the palliation of non-resectable epithelial carcinoma of the ovary. has also been used alone or as part of various chemotherapeutic regimens as an adjunct to surgery in the treatment of breast cancer, alone or in combination regimens for palliative treatment of locally recurrent or unresectable in-transit metastatic melanoma of the extremities, as well as for the treatment of amyloidosis with prednisone. Melphalan exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Melphalan has been detected in multiple biofluids, such as urine and blood. Within the cell, melphalan is primarily located in the cytoplasm and membrane (predicted from logP). Melphalan is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound. |
|---|---|
| CAS No. | 8057-25-8 |
| Molecular Formula | C13H18Cl2N2O2 |
| Molecular Weight | 305.2 g/mol |
| IUPAC Name | (2S)-2-amino-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoic acid |
| Standard InChI | InChI=1S/C13H18Cl2N2O2/c14-5-7-17(8-6-15)11-3-1-10(2-4-11)9-12(16)13(18)19/h1-4,12H,5-9,16H2,(H,18,19)/t12-/m0/s1 |
| Standard InChI Key | SGDBTWWWUNNDEQ-LBPRGKRZSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C[C@@H](C(=O)[O-])[NH3+])N(CCCl)CCCl |
| SMILES | C1=CC(=CC=C1CC(C(=O)O)N)N(CCCl)CCCl |
| Canonical SMILES | C1=CC(=CC=C1CC(C(=O)[O-])[NH3+])N(CCCl)CCCl |
| Colorform | Needles from methanol (monosolvate) Crystals Off-white to buff powde |
| Melting Point | 351 °F (decomposes) (NTP, 1992) 182.5 °C 182-183 °C (decomp) 182.5°C |
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